Cas no 57749-43-6 (Equisetin)

• Product Name: Equisetin
• CAS No: 57749-43-6
• MF: C₂₂H₃₁NO₄
• MW: 373.485846757889
• CID: 372206
• PubChem ID: 54684703
• Update Time: 2025-04-19

Equisetin Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-[4-(1H-imidazol-1-ylmethyl)phenyl]-, sodium salt (1:1)
• (3E,5S)-3-[[(1S,2R,4aS,6R,8aR)-1,6-dimethyl-2-[(E)-prop-1-enyl]-4a,5,6,7,8,8a-hexahydro-2H-naphthalen-1-yl]-hydroxymethylidene]-5-(hydroxymethyl)-1-methylpyrrolidine-2,4-dione
• EQUISETIN
• HY-N6711
• 2,4-Pyrrolidinedione, 5-(hydroxymethyl)-3-[hydroxy[(1S,2R,4aS,6R,8aR)-1,2,4a,5,6,7,8,8a-octahydro-1,6-dimethyl-2-(1E)-1-propen-1-yl-1-naphthalenyl]methylene]-1-methyl-, (3E,5S)-
• BE162724
• AKOS040733118
• CHEMBL3103609
• (-)-Equisetin
• UNII-V56ZMM5VMZ
• Equisetin, (Fusarium equiseti), >=97% (HPLC)
• (3E,5S)-3-[[(1S,2R,4aS,6R,8aR)-1,6-dimethyl-2-[(E)-prop-1-enyl]-4a,5,6,7,8,8a-hexahydro-2H-naphthalen-1-yl]-hydroxy-methylene]-5-(hydroxymethyl)-1-methyl-pyrrolidine-2,4-dione
• 57749-43-6
• V56ZMM5VMZ
• DTXSID001017630
• QNQBPPQLRODXET-AIMHRHHOSA-N
• CS-0084952
• (S,E)-3-(((1R,2S,4aR,6S,8aS)-1,6-dimethyl-2-((E)-prop-1-enyl)-1,2,4a,5,6,7,8,8a-octahydronaphthalen-1-yl)(hydroxy)methylene)-5-(hydroxymethyl)-1-methylpyrrolidine-2,4-dione
• CHEBI:201523
• benzyl-4-ISOCYANATOTETRAHYDRO-1(2H)-PYRIDINECARBOXYLATE
• (3Z,5S)-3-[{(1S,2R,4aS,6R,8aR)-1,6-dimethyl-2-[(1E)-prop-1-en-1-yl]-1,2,4a,5,6,7,8,8a-octahydronaphthalen-1-yl}(hydroxy)methylidene]-5-(hydroxymethyl)-1-methylpyrrolidine-2,4-dione
• N-methyltrichosetin
• LS-64262
• NSC159160
• CHEBI:142135
• (3E,5S)-3-(((1S,2R,4aS,6R,8aR)-1,6-dimethyl-2-((E)-prop-1-enyl)-4a,5,6,7,8,8a-hexahydro-2H-naphthalen-1-yl)-hydroxymethylidene)-5-(hydroxymethyl)-1-methylpyrrolidine-2,4-dione
• DA-63246
• NSC790850
• DTXCID101475815
• NSC-790850
• 2,4-Pyrrolidinedione, 5-(hydroxymethyl)-3-(hydroxy((1S,2R,4aS,6R,8aR)-1,2,4a,5,6,7,8,8a-octahydro-1,6-dimethyl-2-(1E)-1-propen-1-yl-1-naphthalenyl)methylene)-1-methyl-, (3E,5S)-
• G16102
• Equisetin

• Inchi： 1S/C22H31NO4/c1-5-6-15-9-8-14-11-13(2)7-10-16(14)22(15,3)20(26)18-19(25)17(12-24)23(4)21(18)27/h5-6,8-9,13-17,24,26H,7,10-12H2,1-4H3/b6-5+,20-18+/t13-,14-,15-,16-,17+,22-/m1/s1
• InChI Key： QNQBPPQLRODXET-AIMHRHHOSA-N
• SMILES： O/C(=C1/C(N(C)[C@@H](CO)C/1=O)=O)/[C@]1(C)[C@H](/C=C/C)C=C[C@@H]2C[C@H](C)CC[C@@H]12

Computed Properties

• Exact Mass: 373.22500
• Monoisotopic Mass: 373.22530847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 556.0±50.0 °C at 760 mmHg
• PSA: 77.84000
• LogP: 2.95920
• Vapor Pressure: 0.0±3.4 mmHg at 25°C

Equisetin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, -20?°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines